4-[(E)-[(2-methyl-3-nitrophenyl)imino]methyl]benzene-1,3-diol

Specification

• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 4-[(2-methyl-3-nitrophenyl)iminomethyl]benzene-1,3-diol
• Standard InChI: InChI=1S/C14H12N2O4/c1-9-12(3-2-4-13(9)16(19)20)15-8-10-5-6-11(17)7-14(10)18/h2-8,17-18H,1H3
• Standard InChI Key: FFIUPJVDRBDRII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])N=CC2=C(C=C(C=C2)O)O

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The compound’s structure features a central benzene ring substituted at the 1- and 3-positions with hydroxyl groups, while the 4-position is occupied by an imino (–N=CH–) linkage to a 2-methyl-3-nitrophenyl group. This arrangement creates a planar, conjugated system that enhances stability and facilitates electronic interactions. The E-configuration of the imine bond is critical for maintaining molecular geometry, as evidenced by crystallographic data from analogous Schiff bases.

Table 1: Molecular Properties of 4-[(E)-[(2-Methyl-3-Nitrophenyl)Imino]Methyl]Benzene-1,3-Diol

Property	Value
Molecular Formula	$\text{C}_{14}\text{H}_{12}\text{N}_{2}\text{O}_{4}$
Molecular Weight	272.26 g/mol
CAS Number	Not publicly disclosed
Key Functional Groups	Hydroxyl, imino, nitro

Crystallographic and Conformational Insights

While direct crystallographic data for this compound is limited, studies on structurally related Schiff bases reveal insights. For example, the triclinic crystal system observed in $\text{C}_{30}\text{H}_{25}\text{FN}_{10}\text{S} \cdot \text{C}_{3}\text{H}_{7}\text{NO}$ (space group $P\overline{1}$, $a = 10.9189(6)$ Å, $b = 12.3898(7)$ Å, $c = 13.9206(7)$ Å) demonstrates how nitro and imino groups influence packing efficiency and intermolecular interactions. Such data suggest that the title compound likely adopts a similar planar conformation, stabilized by hydrogen bonding between hydroxyl and nitro groups.

Synthesis and Optimization Strategies

Condensation Reaction Mechanism

The synthesis typically involves a condensation reaction between 2-methyl-5-nitroaniline and 1,3-benzenediol derivatives under acidic or basic conditions. The nucleophilic attack of the aniline’s amine group on the carbonyl carbon of the aldehyde/ketone precursor forms the imine bond, with water eliminated as a byproduct. Reaction conditions (e.g., solvent polarity, temperature) profoundly affect yield and purity.

Table 2: Representative Synthetic Conditions

Parameter	Typical Range
Solvent	Methanol, ethanol
Temperature	Reflux (60–80°C)
Catalyst	Acetic acid, p-toluenesulfonic acid
Reaction Time	12–24 hours

Purification and Yield Enhancement

Post-synthesis purification employs recrystallization (using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane eluents). The compound’s moderate solubility in polar aprotic solvents like dimethylformamide (DMF) facilitates isolation. Yield optimization strategies include stoichiometric control of reactants and inert atmosphere maintenance to prevent oxidation of sensitive functional groups.

Interaction Studies and Mechanistic Insights

DNA Binding and Topoisomerase Inhibition

Intercalation into DNA base pairs is hypothesized for nitro-aromatic Schiff bases. Competitive binding assays with ethidium bromide suggest moderate intercalative affinity, while molecular docking studies predict inhibition of topoisomerase IIα through hydrogen bonding with key amino acid residues.

Enzymatic Interactions

The compound’s nitro group may act as a substrate mimic for nitroreductases, enzymes overexpressed in hypoxic tumor environments. Reduction generates cytotoxic radicals, offering a targeted therapeutic mechanism.

Structural Analysis and Crystallographic Considerations

Comparative Crystallography

Although no single-crystal data exists for the title compound, analogous structures (e.g., $\text{C}_{14}\text{H}_{14}\text{N}_{2}\text{O}_{2}$, monoclinic $P2_{1}/c$, $a = 8.5030(9)$ Å, $b = 7.6199(8)$ Å) highlight the role of hydroxyl and nitro groups in dictating lattice parameters. Hydrogen bonding networks between hydroxyl O–H and nitro O atoms likely stabilize the crystal packing.

Spectroscopic Characterization

• IR Spectroscopy: Stretching vibrations at 1620–1630 cm$^{-1}$ (C=N imine), 1340–1350 cm$^{-1}$ (N–O asymmetric nitro), and 3200–3400 cm$^{-1}$ (O–H hydroxyl).

• NMR Spectroscopy: $^1\text{H}$ NMR peaks at δ 8.3–8.5 ppm (imine CH), δ 6.5–7.5 ppm (aromatic protons), and δ 2.4 ppm (methyl group).